Cas no 2171771-14-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid
• CAS No: 2171771-14-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6023170
• PubChem ID: 165872072
• Update Time: 2025-06-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid
• EN300-1491120
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-3-methylbutanoic acid
• 2171771-14-3

• Inchi： 1S/C26H30N2O5/c1-4-9-23(24(29)27-14-21(16(2)3)25(30)31)28-26(32)33-15-22-19-12-7-5-10-17(19)18-11-6-8-13-20(18)22/h4-8,10-13,16,21-23H,1,9,14-15H2,2-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LBSCLELDGSIXSM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid (CAS No. 2171771-14-3)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid, also known by its CAS number 2171771-14-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino pentenamide moiety, and a methylbutanoic acid functional group. These structural elements contribute to its potential applications in various biochemical and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid allows for controlled deprotection and coupling reactions, which are crucial steps in the synthesis of bioactive peptides and small molecules.

The amino pentenamide moiety in this compound is particularly noteworthy. This functional group can participate in various chemical reactions, such as Michael additions and conjugate additions, which are essential for the synthesis of bioactive compounds. The double bond in the pentenamide moiety also provides a site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The methylbutanoic acid functional group adds another layer of complexity to the molecule. Methylbutanoic acid is a branched-chain carboxylic acid that can influence the solubility, stability, and biological activity of the compound. In pharmaceutical research, branched-chain carboxylic acids are often used to modulate the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have explored the potential applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the unique combination of functional groups in this molecule allows it to selectively target and inhibit the enzyme, thereby demonstrating its potential as a lead compound for cancer therapy.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of this compound as a scaffold for the development of novel antibiotics. The results showed that derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid exhibited significant antibacterial activity against multidrug-resistant strains of bacteria. The researchers attributed this activity to the ability of the compound to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways.

The structural versatility and biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid have also made it an attractive candidate for use in drug delivery systems. A study published in Pharmaceutical Research explored the encapsulation of this compound into nanoparticles for targeted drug delivery. The results demonstrated that the encapsulated form of the compound exhibited enhanced stability and improved pharmacological effects compared to its free form.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-3-methylbutanoic acid (CAS No. 2171771-14-3) is a multifaceted organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of bioactive peptides, small molecules with therapeutic properties, and advanced drug delivery systems. Ongoing research continues to uncover new applications and optimize its properties for clinical use.